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Compound of Interest

Compound Name:
Cyano-hydroxyimino-acetic acid

methyl ester

CAS No.: 61295-92-9

Cat. No.: B1310398

Get Quote

Executive Summary: The Safety-Efficiency Nexus
In modern peptide synthesis and medicinal chemistry, the transition from benzotriazole-based

additives (HOBt, HOAt) to OxymaPure® (Ethyl 2-cyano-2-(hydroxyimino)acetate) represents a

critical evolution in laboratory safety. While HOBt and HOAt have long been industry standards,

their classification as Class 1 explosives (UN0508) imposes severe logistical and operational

risks.

OxymaPure offers a dual advantage: it eliminates the explosion hazard associated with

benzotriazoles while frequently outperforming them in coupling efficiency and racemization

suppression.[1] However, it introduces a distinct, often overlooked safety variable: the potential

generation of Hydrogen Cyanide (HCN) under specific carbodiimide-mediated conditions. This

guide provides the technical grounding required to handle OxymaPure safely, mitigating its

specific risks while leveraging its superior chemical properties.
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Property Specification

Chemical Name Ethyl 2-cyano-2-(hydroxyimino)acetate

Trade Name OxymaPure®

CAS Number 3849-21-6

Formula C₅H₆N₂O₃

Molecular Weight 142.11 g/mol

Appearance White to off-white crystalline powder

Solubility Highly soluble in DMF, NMP, DCM, and Ethanol

Melting Point 130–132 °C

Acidity (pKa) ~4.60 (Comparable to HOBt)

Thermal Stability & Explosivity Profile
Core Competency: Understanding the energetic difference between Oxyma and

Benzotriazoles.

The primary driver for adopting OxymaPure is its superior thermal stability profile compared to

HOBt. Differential Scanning Calorimetry (DSC) and Accelerating Rate Calorimetry (ARC) data

confirm that OxymaPure does not exhibit the autocatalytic, explosive decomposition

characteristic of benzotriazoles.[2]

Comparative Thermal Decomposition Data
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Compound
Onset of
Decomposition

Energy of
Decomposition (

)

Hazard
Classification

HOBt (dry) ~180 °C (Rapid) > 1000 J/g Explosive (Class 1.1)

HOAt ~170 °C (Rapid) High Explosive

OxymaPure ~134 °C (Slow)

~2500 kJ/kg (High

energy, but non-

detonating)

Non-Explosive

(Combustible Solid)

Technical Insight: While OxymaPure releases significant energy upon decomposition, the

kinetics are distinct. HOBt undergoes a sharp, instantaneous release of energy

(detonation/deflagration). OxymaPure decomposes via a slower, non-propagating mechanism

under standard conditions. However, it is still a high-energy compound; bulk heating above

100°C should be strictly avoided.

Operational Hazard: The HCN Risk Factor
Critical Safety Alert: This is the most significant "hidden" hazard in OxymaPure usage.

While free from explosion risks, OxymaPure presents a chemical toxicity risk not found in

HOBt. When combined with Diisopropylcarbodiimide (DIC)—a standard coupling reagent—

OxymaPure can degrade to release Hydrogen Cyanide (HCN), particularly in the absence of a

carboxylic acid (the amino acid to be coupled).

Mechanism of HCN Generation
Ideal Pathway: DIC activates the carboxylic acid

Oxyma attacks O-acylisourea

Active Ester formed.[1]

Hazardous Pathway (No Acid Present): DIC reacts directly with OxymaPure. The unstable

intermediate collapses, extruding HCN.
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Risk Mitigation Protocol:

Order of Addition: NEVER mix DIC and OxymaPure alone. Always ensure the amino acid

(carboxylic acid) is present in the solution before adding the carbodiimide.

Scavengers: For large-scale manufacturing, the use of Dimethyl Trisulfide (DMTS) as a

scavenger can trap HCN.[3]

Alternative Carbodiimides: Substituting DIC with TBEC (tert-butyl ethyl carbodiimide)

significantly reduces or eliminates HCN generation due to steric hindrance preventing the

deleterious side reaction.

Safe Handling Workflow (Visualization)
The following decision tree outlines the logical flow for setting up a reaction with OxymaPure to

ensure safety and chemical integrity.
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Start: Peptide Coupling Setup

Check Reagents:
OxymaPure + Carbodiimide

Select Carbodiimide

Using DIC

High Efficiency

Using EDC or TBEC

Alternative

CRITICAL RISK:
HCN Generation Potential

Protocol B (Standard):
Mix reagents freely

(Lower Risk)

Ensure Fume Hood ON
(HCN Monitoring recommended for >100g)

Protocol A (Strict Order):
1. Dissolve AA + Oxyma

2. Add DIC last

Proceed with Coupling

Click to download full resolution via product page

Caption: Operational workflow for mitigating HCN risks during OxymaPure coupling cycles.
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Performance Metrics: Racemization & Efficiency
To justify the switch to OxymaPure, one must validate that safety does not compromise quality.

The data below demonstrates that OxymaPure is not just a safer substitute, but a chemically

superior one.

Racemization Suppression (Model: Z-Phg-Pro-NH₂)
Lower % DL indicates better retention of chirality.

Coupling System Solvent
% DL-Isomer
(Racemization)

DIC / HOBt DMF 9.3%

DIC / HOAt DMF 3.3%

DIC / OxymaPure DMF < 1.0%

Data Source: Subirós-Funosas et al. (2009)[1]

Coupling Efficiency (Yield)
In difficult couplings (e.g., Aib-enkephalin pentapeptide), OxymaPure/DIC systems consistently

show higher crude purity compared to HOBt/DIC, primarily due to the higher reactivity of the

oxyma-active ester and the absence of inhibiting byproducts.

Storage and Stability Guidelines
Shelf Life[7][8]

Solid State: OxymaPure is stable for at least 2 years at room temperature when stored in a

sealed container, away from direct light and moisture.

Solution State (DMF/NMP): Unlike HATU or HBTU solutions which degrade rapidly,

OxymaPure solutions (e.g., 0.5 M in DMF) exhibit remarkable stability, retaining >90%

reactivity after 1 week at room temperature.

Hydrolysis Risk

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 9 Tech Support

https://peptidechemistry.org/oxyma-pure-dic-peptide-coupling/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1310398?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


OxymaPure is an ester.[4] Prolonged exposure to aqueous bases or strong acids will lead to

hydrolysis, generating Ethyl cyanoacetate and Hydroxylamine.

Storage Rule: Keep desiccated.

Solvent Choice: Use anhydrous DMF or NMP for stock solutions.

Emergency Procedures
Exposure Response[9]

Inhalation: Remove victim to fresh air immediately.[5] If DIC was used, assume potential

HCN exposure; administer oxygen if breathing is labored and seek immediate medical

attention.

Skin Contact: Wash with soap and copious amounts of water. Oxyma is a mild irritant but can

be absorbed.

Eye Contact: Flush with water for 15 minutes.

Spill Management
Small Spills (Solid): Sweep up carefully to avoid dust generation. Place in a chemically

compatible container.

Solution Spills: Absorb with vermiculite or sand.

Disposal: Incineration is the preferred method. Ensure the waste stream is flagged for

"Nitrogenous Organics." Do not mix with strong oxidizers.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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